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Compound of Interest

Compound Name: N-Benzoyl-L-aspartic acid

Cat. No.: B3415940 Get Quote

This document provides immediate, procedural guidance for the safe handling and disposal of

N-Benzoyl-L-aspartic acid, tailored for researchers, scientists, and professionals in drug

development.

Personal Protective Equipment (PPE)
When handling N-Benzoyl-L-aspartic acid, the following personal protective equipment is

mandatory to ensure personal safety and prevent exposure.

PPE Category Item Specification

Eye/Face Protection Safety Goggles

Must have side-shields to

provide comprehensive

protection.

Hand Protection Protective Gloves
Nitrile rubber gloves are a

suitable material.[1]

Skin and Body Protection Impervious Clothing

A lab coat or other protective

clothing that is impervious to

the chemical.

Respiratory Protection Suitable Respirator
To be used to avoid breathing

in dust or aerosols.
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Safe Handling Procedures
Adherence to the following step-by-step procedures is critical to minimize risks during the

handling of N-Benzoyl-L-aspartic acid.

Engineering Controls:

Ensure adequate ventilation in the work area.

Provide an accessible safety shower and eye wash station.[2]

Handling Protocol:

Preparation: Before handling, ensure all required PPE is correctly worn.

Avoid Inhalation and Contact: Do not inhale dust or aerosols. Avoid contact with eyes and

skin.[2]

Use in Ventilated Areas: Only handle the substance in areas with appropriate exhaust

ventilation.[2]

Prevent Dust Formation: Take care to avoid the formation of dust and aerosols during

handling.

Emergency Procedures
In the event of an accidental exposure or spill, follow these immediate actions.
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Emergency Scenario First-Aid Measures

Eye Contact

Immediately flush eyes with large amounts of

water, separating eyelids with fingers to ensure

thorough rinsing. Remove contact lenses if

present. Promptly seek medical attention.[2]

Skin Contact

Thoroughly rinse the affected skin with large

amounts of water. Remove any contaminated

clothing and shoes. Seek medical attention.[2]

Inhalation

Move the individual to fresh air immediately. If

breathing is difficult, administer cardiopulmonary

resuscitation (CPR), avoiding mouth-to-mouth

resuscitation.[2]

Ingestion
Wash out the mouth with water. Do not induce

vomiting. Seek immediate medical attention.[2]

Accidental Release Measures:

Ensure Safety: Use full personal protective equipment. Evacuate personnel to safe areas

and ensure adequate ventilation.[2]

Containment: Prevent further leakage or spillage if it is safe to do so. Keep the product away

from drains and water courses.[2]

Clean-up: For solutions, absorb with a finely-powdered liquid-binding material such as

diatomite. Decontaminate surfaces and equipment by scrubbing with alcohol.[2]

Disposal: Dispose of contaminated material according to the disposal plan outlined below.

Storage and Disposal Plan
Proper storage and disposal are crucial for maintaining a safe laboratory environment.

Storage:

Keep the container tightly sealed.
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Store in a cool, well-ventilated area.

Keep away from direct sunlight and sources of ignition.[2]

Recommended Storage Temperatures:

Condition Temperature Duration

Powder -20°C 3 years

Powder 4°C 2 years

In solvent -80°C 6 months

| In solvent | -20°C | 1 month |

Disposal:

Dispose of the substance and its container at an approved waste disposal plant.

Follow all local, regional, and national regulations for chemical waste disposal.

Chemical and Physical Properties
The following table summarizes key quantitative data for N-Benzoyl-L-aspartic acid.

Property Value

Molecular Formula C11H11NO5[2]

Molecular Weight 237.21 g/mol [2][3]

Melting Point 176°C[2]

Workflow for Safe Handling
The following diagram illustrates the logical workflow for handling N-Benzoyl-L-aspartic acid
safely.
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Caption: Workflow for the safe handling of N-Benzoyl-L-aspartic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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